Cas no 16156-51-7 (Methanesulfonic acid, heptyl ester)

• Product name: Methanesulfonic acid, heptyl ester
• CAS No: 16156-51-7
• MF: C₈H₁₈O₃S
• MW: 194.29172
• CID: 1341372
• PubChem ID: 11528510

Methanesulfonic acid, heptyl ester Chemical and Physical Properties

Names and Identifiers

• Methanesulfonic acid, heptyl ester
• heptyl methanesulfonate
• SCHEMBL1443722
• 16156-51-7
• methanesulfonic acid heptyl ester
• AKOS006271407
• XJCZFJHIRJHVSY-UHFFFAOYSA-N
• DTXSID10468076

• Inchi： InChI=1S/C8H18O3S/c1-3-4-5-6-7-8-11-12(2,9)10/h3-8H2,1-2H3
• InChI Key： XJCZFJHIRJHVSY-UHFFFAOYSA-N
• SMILES： CCCCCCCOS(=O)(=O)C

Computed Properties

• Exact Mass: 194.09774
• Monoisotopic Mass: 194.09766561g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.8Ų
• XLogP3: 2.5

Experimental Properties

• PSA: 43.37